Cas no 60513-69-1 (2-phenoxycyclobutan-1-one)

• Product Name: 2-phenoxycyclobutan-1-one
• CAS No: 60513-69-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 3410280
• PubChem ID: 12791410
• Update Time: 2025-08-04

2-phenoxycyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTANONE, 2-PHENOXY-
• 2-phenoxycyclobutan-1-one
• 60513-69-1
• a-phenoxy-cyclobutanon
• CS-0185212
• SB11698

• Inchi： 1S/C10H10O2/c11-9-6-7-10(9)12-8-4-2-1-3-5-8/h1-5,10H,6-7H2
• InChI Key： NBYGTNTVUONVID-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C(CC1)=O

Computed Properties

• Exact Mass: 162.068079557Da
• Monoisotopic Mass: 162.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxycyclobutan-1-one

Introduction to 2-phenoxycyclobutan-1-one (CAS No: 60513-69-1)

2-phenoxycyclobutan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 60513-69-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a cyclobutane ring substituted with a phenoxy group, making it a versatile intermediate in synthetic chemistry. Its unique structural framework has garnered attention for its potential applications in medicinal chemistry, agrochemical synthesis, and material science.

The structure of 2-phenoxycyclobutan-1-one consists of a cyclobutane core bonded to a carbonyl group (C=O) and an oxygenated phenyl ring (phenoxy). This arrangement imparts distinct electronic and steric properties, enabling its utility as a building block in the synthesis of more complex molecules. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

In recent years, 2-phenoxycyclobutan-1-one has been explored for its pharmacological properties. Research indicates that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects. These findings have spurred interest in developing novel therapeutic agents based on its scaffold. The phenoxy group, in particular, is known for its ability to modulate enzyme activity and interact with biological targets, making it a valuable moiety in drug design.

One of the most intriguing aspects of 2-phenoxycyclobutan-1-one is its role in medicinal chemistry. Studies have demonstrated that modifications to the cyclobutane ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of derived compounds. For instance, introducing fluorine atoms or other substituents can enhance binding affinity to biological receptors while reducing toxicity. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 2-phenoxycyclobutan-1-one typically involves multi-step organic reactions, starting from readily available precursors such as cyclobutanone and phenol derivatives. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve yield and enantioselectivity. These techniques not only streamline the production process but also enable the generation of enantiomerically pure compounds, which are crucial for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the exploration of 2-phenoxycyclobutan-1-one derivatives. Molecular modeling studies have helped researchers predict the binding modes of these compounds with target proteins, facilitating the rational design of novel drug candidates. Additionally, high-throughput screening techniques have been utilized to identify promising analogs with enhanced biological activity. These computational tools are indispensable in modern drug discovery pipelines.

The applications of 2-phenoxycyclobutan-1-one extend beyond pharmaceuticals into other industries. In agrochemicals, for example, derivatives of this compound have shown efficacy as herbicides and fungicides due to their ability to disrupt metabolic pathways in pests. Furthermore, its incorporation into advanced materials has led to the development of novel polymers with improved thermal stability and mechanical strength. This interdisciplinary utility underscores the compound's broad industrial relevance.

As research continues to uncover new applications for 2-phenoxycyclobutan-1-one, collaborations between academia and industry are becoming increasingly vital. Such partnerships ensure that promising findings are translated into tangible products that benefit society. The compound's versatility makes it an attractive candidate for further investigation, particularly as new synthetic strategies and analytical techniques emerge.

In conclusion,2-phenoxycyclobutan-1-one (CAS No: 60513-69-1) represents a fascinating molecule with diverse applications in chemistry and medicine. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple domains. As our understanding of this compound grows, so too will its impact on scientific progress and industrial innovation.